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Executive Summary

4-Phenoxybenzoic acid, a versatile aromatic carboxylic acid, serves as a critical building block
in a multitude of applications, ranging from pharmaceutical synthesis to advanced polymer
chemistry. This guide provides a comprehensive overview of its chemical identity, including its
IUPAC name and various synonyms, alongside a detailed exploration of its physicochemical
properties. Furthermore, this document outlines established synthetic protocols, delves into its
significant roles in drug development and other industrial applications, and offers insights into
its biochemical interactions.

Chemical Identity and Nomenclature

The compound frequently referred to in scientific literature and chemical commerce as p-
phenoxybenzoic acid is systematically named according to the International Union of Pure and
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Applied Chemistry (IUPAC) nomenclature.
IUPAC Name: 4-phenoxybenzoic acid[1]

This nomenclature precisely describes a benzoic acid molecule where a phenoxy group is
attached to the fourth carbon atom (the para position) of the benzene ring, relative to the
carboxyl group.

Synonyms:

The compound is also known by a variety of synonyms, which are frequently encountered in
technical literature, patents, and commercial listings. A comprehensive, though not exhaustive,
list is provided below for ease of reference.

Common Synonyms Systematic & Other Names
p-Phenoxybenzoic acid[1] Benzoic acid, 4-phenoxy-[1]
4-Carboxydiphenyl ether[1][2] Diphenyl ether 4-carboxylic acid[1][3]
4-Carboxybiphenyl ether[1] Benzoic acid, p-phenoxy-[1]
4-PhOC6H4COOH[1] 4-(phenyloxy)benzoic acid[1]
NSC-246039][1] K7YP1JL5BZ[1]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 4-phenoxybenzoic acid is
fundamental to its application in research and development.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://www.chemimpex.com/products/23227
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://www.chemeo.com/cid/48-314-0/Benzoic-acid-4-phenoxy
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5704007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C13H1003 [1112]
Molecular Weight 214.22 g/mol [1]

CAS Number 2215-77-2 [1][3]
Appearance White to off-white crystalline ]

powder
Melting Point 163-165 °C [4]
pKa 4.57 (at 25°C) [4]

Slightly soluble in water, more
Solubility soluble in organic solvents like  [4][5]

methanol and acetone.

Synthesis Methodologies

Several synthetic routes to 4-phenoxybenzoic acid have been established, with the choice of
method often depending on the desired scale, purity requirements, and available starting
materials. Two prevalent methods are detailed below.

Oxidation of 4-Phenoxyacetophenone

This method involves the oxidation of 4-phenoxyacetophenone using an oxidizing agent such
as sodium hypochlorite, often in the presence of a phase transfer catalyst like polyethylene
glycol (PEG)-400.[4][6]

Experimental Protocol:

e Reaction Setup: In a suitable reaction vessel, charge 4-phenoxyacetophenone and the
phase transfer catalyst (e.g., PEG-400).

o Oxidant Addition: Slowly add a solution of sodium hypochlorite to the reaction mixture while
maintaining the pH between 12 and 13.[4] The effective chlorine content of the sodium
hypochlorite should be greater than 15%.[4]
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o Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

o Work-up: Upon completion, cool the reaction mixture and acidify with a mineral acid (e.qg.,
hydrochloric acid) to a pH of 1 to precipitate the crude 4-phenoxybenzoic acid.[6]

 Purification: Filter the crude product, wash with water, and recrystallize from a suitable
solvent, such as ethanol, to obtain the purified product.[6]

Starting Materials

G-Phenoxyacetophenona (Sodium Hypochlorite) (PEG—400 (Catalyst))

Work-up &|Purification

Acidification
Filtration
(Recrystallization)

Final Broduct

( )
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Caption: Oxidation of 4-Phenoxyacetophenone Workflow.

Ullmann Condensation

This classical method involves the copper-catalyzed condensation of a phenol with a para-
halobenzoic acid. A specific example is the reaction of sodium phenate with p-chlorobenzoic
acid.[6]

Experimental Protocol:

Formation of Sodium Phenate: React phenol with sodium hydroxide in water at an elevated
temperature (e.g., 60°C) to form sodium phenate.[6]

o Condensation Reaction: In a separate reaction vessel, charge p-chlorobenzoic acid and a
high-boiling solvent such as tetralin.[6] Heat the mixture to approximately 150°C.[6]

¢ Addition of Sodium Phenate: Slowly add the prepared sodium phenate solution to the hot
mixture. Water is azeotropically removed during the addition.[6]

e Reaction Completion and Work-up: After the addition is complete, maintain the reaction at
temperature for several hours.[6] Cool the reaction mixture, and add water to dissolve the
inorganic salts.

« Isolation and Purification: Filter the solid product, wash with water, and then acidify with
concentrated hydrochloric acid to a pH of 1 to yield crude 4-phenoxybenzoic acid.[6] Further
purification can be achieved by recrystallization from a suitable solvent like 95% ethanol.[6]
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Caption: Ullmann Condensation Synthesis Workflow.

Applications in Drug Development and Industry

4-Phenoxybenzoic acid's unique chemical structure makes it a valuable intermediate in several
high-value applications.
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Pharmaceutical Intermediate

The compound is a key precursor in the synthesis of various pharmaceuticals.[2][7] Its structure
allows for the introduction of specific functional groups necessary for biological activity.

e Antibiotics: It serves as an intermediate in the synthesis of certain antibiotics, where its
structure is incorporated to achieve potent antibacterial activity.[7]

o Anti-inflammatory Drugs: The chemical properties of 4-phenoxybenzoic acid enable the
creation of molecules that can effectively target inflammatory pathways.[7]

o Antiviral Agents: Some derivatives of hydroxybenzoic acids have been investigated for their
antiviral properties, including activity against hepatitis B.[8]

o Enzyme Inhibition: It is utilized in biochemical research focused on enzyme inhibition,
providing insights into metabolic pathways and potential therapeutic targets.[2] It has been
shown to block the DNA binding of the human papillomavirus (HPV) E2 protein.[4]

Polymer Chemistry

4-Phenoxybenzoic acid is used in the production of specialty polymers, where it can enhance
properties such as thermal stability and chemical resistance.[2] For instance, 4-(4-
phenoxyphenoxy)benzoic acid, a related derivative, is a monomer for producing polyether ether
ketone (PEEK), a high-performance thermoplastic.[9]

Agrochemicals

In the agrochemical industry, 4-phenoxybenzoic acid is employed in the formulation of
herbicides and fungicides.[2]

Conclusion

4-Phenoxybenzoic acid is a compound of significant industrial and academic interest. Its well-
defined chemical properties and versatile reactivity make it an indispensable tool for chemists
and pharmacologists. The synthetic methodologies are robust and scalable, ensuring its
availability for a wide range of applications. As research continues to uncover new therapeutic
targets and material requirements, the demand for and applications of 4-phenoxybenzoic acid
and its derivatives are poised to expand.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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